Cas no 544432-63-5 (Benzamide, 2-chloro-N-dodecyl-5-nitro-)

• Product Name: Benzamide, 2-chloro-N-dodecyl-5-nitro-
• CAS No: 544432-63-5
• MF: C₁₉H₂₉ClN₂O₃
• MW: 368.898164510727
• CID: 2831232
• Update Time: 2023-08-07

Benzamide, 2-chloro-N-dodecyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-dodecyl-5-nitro-

• Inchi： 1S/C19H29ClN2O3/c1-2-3-4-5-6-7-8-9-10-11-14-21-19(23)17-15-16(22(24)25)12-13-18(17)20/h12-13,15H,2-11,14H2,1H3,(H,21,23)
• InChI Key： BTHQHNNAWAAWHS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(NCCCCCCCCCCCC)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 387
• XLogP3: 7.4
• Topological Polar Surface Area: 74.9